Cas no 533880-15-8 (4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one structure

533880-15-8 structure

Product Name:4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

CAS No:533880-15-8

MF:C₂₃H₂₄F₂N₂O₂

MW:398.445672988892

CID:6272153

PubChem ID:4639100

Update Time:2024-01-06

4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
- 533880-15-8
- 4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
- Oprea1_532843
- AKOS021721071
- F0560-0866
- AKOS001781412
- 4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
- Inchi： 1S/C23H24F2N2O2/c24-17-8-6-16(7-9-17)23-19-13-18(25)10-11-20(19)26-21(28)14-27(23)22(29)12-15-4-2-1-3-5-15/h6-11,13,15,23H,1-5,12,14H2,(H,26,28)
- InChI Key： JZGOUXVWGMPISC-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C1C=CC(=CC=1)F)N(CC(N2)=O)C(CC1CCCCC1)=O

Computed Properties

Exact Mass: 398.18058434g/mol
Monoisotopic Mass: 398.18058434g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 29
Rotatable Bond Count: 3
Complexity: 587
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 49.4Å²

4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0560-0866-2μmol	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0560-0866-5μmol	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0560-0866-10μmol	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0560-0866-20μmol	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0560-0866-1mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0560-0866-2mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0560-0866-3mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0560-0866-4mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0560-0866-5mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0560-0866-10mg	4-(2-cyclohexylacetyl)-7-fluoro-5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one	533880-15-8	90%+	10mg	$79.0	2023-05-17